N-(2-methyl-5-nitrophenyl)-4,6-bis(1-pyrrolidinyl)-1,3,5-triazin-2-amine

• Molecular Formula: C18H23N7O2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-(2-methyl-5-nitrophenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C18H23N7O2/c1-13-6-7-14(25(26)27)12-15(13)19-16-20-17(23-8-2-3-9-23)22-18(21-16)24-10-4-5-11-24/h6-7,12H,2-5,8-11H2,1H3,(H,19,20,21,22)
• InChI Key: OCWNPSSCQWGLKS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC2=NC(=NC(=N2)N3CCCC3)N4CCCC4

Description

N-(2-methyl-5-nitrophenyl)-4,6-bis(1-pyrrolidinyl)-1,3,5-triazin-2-amine is a C-nitro compound.

Scientific Research Applications

Synthesis and Properties of Triazine Derivatives : Triazine derivatives, such as N-(2-methyl-5-nitrophenyl)-4,6-bis(1-pyrrolidinyl)-1,3,5-triazin-2-amine, are synthesized through complex chemical reactions involving nucleophilic substitution and catalytic reduction processes. These compounds exhibit interesting chemical properties, including photo-induced autorecycling oxidation of amines, which can produce imines in yields exceeding 100% under specific conditions. This capability demonstrates the potential utility of these compounds in synthetic chemistry, particularly in the generation of imines, which are valuable intermediates in the synthesis of various organic compounds (Nitta, Ohtsuki, Mitsumoto, & Naya, 2005).

Anodic Oxidation of Nitrobenzenesulfenamides : The anodic oxidation of nitrobenzenesulfenamides, derived from secondary cyclic amines, leads to the formation of methyl 2-nitrobenzenesulfenate and other compounds through controlled potential electrolysis. This process highlights the reactivity of nitrobenzenesulfenamides in electrochemical conditions, suggesting potential applications in the synthesis and modification of nitrogen-containing heterocycles (Sayo, Yamada, & Michida, 1983).

One-Pot Synthesis of Triazine-Amines : A practical one-pot synthesis method has been developed for 4,6-disubstituted 1,3,5-triazin-2-amines, which involves cotrimerization of aromatic nitriles with guanidine. This method showcases a mild and efficient approach to synthesizing triazine derivatives, potentially useful in various synthetic and medicinal chemistry applications (Calheiros et al., 2022).

Synthesis of Fluorinated Polyimides : The synthesis of fluorinated polyimides based on bis(ether amine) monomers, including those containing trifluoromethyl groups, demonstrates the integration of triazine derivatives into high-performance polymers. These materials exhibit desirable properties such as solubility in organic solvents, transparency, and thermal stability, making them suitable for advanced material applications (Chung, Lee, Lin, & Hsiao, 2009).